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Compound of Interest

Compound Name: Stachybotramide

Cat. No.: B160389

An In-depth Technical Guide to Stachybotramide

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological context of Stachybotramide, a member of the phenylspirodrimane class of
meroterpenoids. This document is intended for researchers, scientists, and professionals in the
fields of natural product chemistry, mycology, and drug development.

Chemical Structure and Identification

Stachybotramide is a complex heterocyclic natural product. Its chemical identity is established
by its IUPAC name, molecular formula, and unique identifiers.

IUPAC Name: (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-
tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-
elisoindole]-6'-one

Chemical Formula: C2sH3sNOs
CAS Number: 149598-71-0
SMILES: C[C@@H]1CC[C@ @H]2--INVALID-LINK--(CC--INVALID-LINK--O)C

The structure features a spirocyclic core, linking a substituted hexahydronaphthalene moiety to
a dihydrofuroisoindolone system. This intricate three-dimensional arrangement is crucial for its
biological activity.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Stachybotramide.
These values are computationally predicted and provide a basis for understanding its behavior
in various experimental settings.

Property Value Source
Molecular Weight 429.56 g/mol

Monoisotopic Mass 429.25152322 Da PubChem
XLogP3 3.2 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor

Count 5 PubChem
Rotatable Bond Count 3 PubChem
Topological Polar Surface Area  90.2 A2 PubChem
Heavy Atom Count 31 PubChem
Complexity 741 PubChem

Experimental Protocols

Stachybotramide has been isolated from the sponge-associated fungus Stachybotrys
chartarum MUT 3308. The following protocols are based on methodologies reported for the
isolation and characterization of phenylspirodrimanes from this fungus.

Fungal Cultivation and Extraction

 Cultivation:Stachybotrys chartarum MUT 3308 is cultivated on a solid rice medium. The
medium is prepared by autoclaving a mixture of rice and artificial seawater. The fungus is
inoculated and incubated in the dark at 24°C for four weeks.

o Extraction: The fungal culture is extracted with a mixture of methanol and dichloromethane.
The organic extract is then partitioned against water. The organic phase, containing the
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secondary metabolites, is concentrated under reduced pressure.

Isolation and Purification

e Initial Fractionation: The crude extract is subjected to vacuum liquid chromatography (VLC)
on a silica gel column, eluting with a gradient of n-hexane and ethyl acetate, followed by a
gradient of dichloromethane and methanol.

o Chromatographic Separation: The fractions obtained from VLC are further purified using
semi-preparative High-Performance Liquid Chromatography (HPLC). A C18 column is
typically used with a mobile phase consisting of a gradient of acetonitrile in water.

o Compound Identification: Fractions are analyzed by Thin Layer Chromatography (TLC) and
HPLC to identify those containing compounds of interest. Stachybotramide is isolated as a
pure compound from these fractions.

Structure Elucidation

o Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) is used to determine the
exact mass and molecular formula of the isolated compound.

* NMR Spectroscopy: The chemical structure of Stachybotramide is elucidated using one-
and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, including *H NMR,
13C NMR, COSY, HSQC, and HMBC experiments.

o Stereochemistry: The absolute configuration of stereogenic centers is determined by
comparing experimental Circular Dichroism (CD) spectra with Time-Dependent Density
Functional Theory (TD-DFT) calculated Electronic Circular Dichroism (ECD) spectra.

Biological Activity

Stachybotramide belongs to the phenylspirodrimane family of natural products, which are
known to exhibit a range of biological activities. While specific signaling pathway interactions
for Stachybotramide are not extensively detailed in the public domain, related compounds
isolated from Stachybotrys chartarum have demonstrated significant cytotoxicity against
various cancer cell lines. For instance, stachybotrylactam, stachybotrylactam acetate, and 2a-
acetoxystachybotrylactam acetate have shown cytotoxicity with ICso values in the micromolar
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range against aggressive cancer cell lines, including resistant phenotypes. This suggests that
Stachybotramide may also possess cytotoxic properties worthy of further investigation.

Visualizations
Experimental Workflow for Phenylspirodrimane Isolation

The following diagram illustrates the general workflow for the isolation and characterization of
phenylspirodrimanes, such as Stachybotramide, from fungal sources.

Structural Analysis

Click to download full resolution via product page

Isolation and Characterization Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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